![molecular formula C15H15ClN2OS2 B269984 2-[4-(4-Chloro-phenyl)-thiazol-2-ylsulfanyl]-1-(pyrrolidin-1-yl)-ethanone](/img/structure/B269984.png)
2-[4-(4-Chloro-phenyl)-thiazol-2-ylsulfanyl]-1-(pyrrolidin-1-yl)-ethanone
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Overview
Description
2-[4-(4-Chloro-phenyl)-thiazol-2-ylsulfanyl]-1-(pyrrolidin-1-yl)-ethanone is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a thiazole derivative that has been synthesized using various methods. In
Mechanism of Action
The mechanism of action of 2-[4-(4-Chloro-phenyl)-thiazol-2-ylsulfanyl]-1-(pyrrolidin-1-yl)-ethanone is not fully understood, but studies have shown that it can inhibit the activity of certain enzymes and signaling pathways that are involved in cancer cell growth and survival. It has also been shown to induce the production of reactive oxygen species (ROS) in cancer cells, leading to apoptosis.
Biochemical and Physiological Effects:
Studies have shown that this compound can have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as matrix metalloproteinases (MMPs) and cyclooxygenase-2 (COX-2), which are involved in cancer cell growth and invasion. It has also been shown to induce the production of ROS, leading to apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
The advantages of using 2-[4-(4-Chloro-phenyl)-thiazol-2-ylsulfanyl]-1-(pyrrolidin-1-yl)-ethanone in lab experiments include its anti-cancer properties, its ability to induce apoptosis in cancer cells, and its potential to inhibit the activity of certain enzymes and signaling pathways that are involved in cancer cell growth and survival. However, there are also limitations to using this compound in lab experiments, such as its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for the study of 2-[4-(4-Chloro-phenyl)-thiazol-2-ylsulfanyl]-1-(pyrrolidin-1-yl)-ethanone. One area of interest is in the development of more potent and specific analogs of this compound for use in cancer therapy. Another area of research is in the study of its effects on other diseases, such as neurodegenerative diseases and inflammation. Finally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.
In conclusion, this compound is a chemical compound that has been widely studied for its potential applications in scientific research. It has anti-cancer properties, can induce apoptosis in cancer cells, and has the potential to inhibit the activity of certain enzymes and signaling pathways that are involved in cancer cell growth and survival. However, further studies are needed to fully understand its mechanism of action and potential applications in scientific research.
Scientific Research Applications
2-[4-(4-Chloro-phenyl)-thiazol-2-ylsulfanyl]-1-(pyrrolidin-1-yl)-ethanone has been widely studied for its potential applications in scientific research. One of the main areas of interest is in the field of cancer research. Studies have shown that this compound has anti-cancer properties and can induce apoptosis in cancer cells. Other areas of research include the study of its effects on inflammation, oxidative stress, and neurodegenerative diseases.
properties
Molecular Formula |
C15H15ClN2OS2 |
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Molecular Weight |
338.9 g/mol |
IUPAC Name |
2-[[4-(4-chlorophenyl)-1,3-thiazol-2-yl]sulfanyl]-1-pyrrolidin-1-ylethanone |
InChI |
InChI=1S/C15H15ClN2OS2/c16-12-5-3-11(4-6-12)13-9-20-15(17-13)21-10-14(19)18-7-1-2-8-18/h3-6,9H,1-2,7-8,10H2 |
InChI Key |
CUYPRMXCCGCBSH-UHFFFAOYSA-N |
SMILES |
C1CCN(C1)C(=O)CSC2=NC(=CS2)C3=CC=C(C=C3)Cl |
Canonical SMILES |
C1CCN(C1)C(=O)CSC2=NC(=CS2)C3=CC=C(C=C3)Cl |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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